Cas no 2159134-07-1 (2-hydroxy-3-3-(methoxymethyl)phenylpropanoic acid)

• Product Name: 2-hydroxy-3-3-(methoxymethyl)phenylpropanoic acid
• CAS No: 2159134-07-1
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 5998563
• PubChem ID: 165524656
• Update Time: 2025-05-20

2-hydroxy-3-3-(methoxymethyl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3-3-(methoxymethyl)phenylpropanoic acid
• 2159134-07-1
• 2-hydroxy-3-[3-(methoxymethyl)phenyl]propanoic acid
• EN300-1452140

• Inchi： 1S/C11H14O4/c1-15-7-9-4-2-3-8(5-9)6-10(12)11(13)14/h2-5,10,12H,6-7H2,1H3,(H,13,14)
• InChI Key： HJONWTWPOFKGSK-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)CC1C=CC=C(COC)C=1

Computed Properties

• Exact Mass: 210.08920892g/mol
• Monoisotopic Mass: 210.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-hydroxy-3-3-(methoxymethyl)phenylpropanoic acid

2-Hydroxy-3-(3-(Methoxymethyl)Phenyl)Propanoic Acid: A Comprehensive Overview

The compound CAS No 2159134-07-1, also known as 2-hydroxy-3-(3-(methoxymethyl)phenyl)propanoic acid, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of phenolic acids, characterized by the presence of a hydroxyl group (-OH) and a carboxylic acid group (-COOH). Its structure includes a phenyl ring substituted with a methoxymethyl group, which adds complexity and functionality to the molecule.

Recent studies have highlighted the importance of phenolic acids in biological systems, particularly their role as antioxidants and their ability to modulate cellular signaling pathways. The methoxymethyl substitution in this compound introduces additional electronic effects, which may enhance its bioavailability and pharmacokinetic properties. This makes it a promising candidate for drug development, especially in the context of neurodegenerative diseases and inflammation.

The synthesis of 2-hydroxy-3-(3-(methoxymethyl)phenyl)propanoic acid involves multi-step organic reactions, including Friedel-Crafts alkylation and oxidation processes. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's suitability for both laboratory and industrial applications. The compound's stability under various conditions has also been extensively studied, making it a reliable component in formulation development.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is sparingly soluble in water but highly soluble in organic solvents like dichloromethane and ethyl acetate. These characteristics are crucial for its application in drug delivery systems, where solubility and stability are paramount. Recent advancements in nanotechnology have enabled the encapsulation of this compound within lipid nanoparticles, enhancing its bioavailability and targeting efficiency.

The biological activity of 2-hydroxy-3-(3-(methoxymethyl)phenyl)propanoic acid has been explored in several preclinical models. Studies indicate that it possesses potent anti-inflammatory properties, potentially through the inhibition of cyclooxygenase (COX) enzymes. Additionally, its antioxidant activity has been linked to its ability to scavenge free radicals, which are implicated in oxidative stress-related diseases such as cancer and cardiovascular disorders.

One of the most exciting developments involving this compound is its potential role in neuroprotection. Preclinical trials have demonstrated that it can mitigate neuroinflammation and reduce neuronal damage in models of Alzheimer's disease. This suggests that it could be a novel therapeutic agent for neurodegenerative conditions, an area with significant unmet medical needs.

From an environmental perspective, the biodegradability of CAS No 2159134-07-1 has been assessed under simulated environmental conditions. Results indicate that it undergoes rapid degradation under aerobic conditions, minimizing its ecological footprint. This aligns with current trends toward sustainable chemistry and green pharmaceutical development.

In conclusion, 2-hydroxy-3-(3-(methoxymethyl)phenyl)propanoic acid represents a versatile molecule with wide-ranging applications across multiple disciplines. Its unique structure, combined with its favorable pharmacokinetic properties and diverse biological activities, positions it as a valuable asset in both academic research and industrial innovation. As research continues to uncover its full potential, this compound is poised to make significant contributions to the fields of medicine and materials science.